(5-bromopyridin-3-yl)methanesulfonyl chloride hydrochloride
Description
“(5-bromopyridin-3-yl)methanesulfonyl chloride hydrochloride” is a chemical compound with the molecular formula C6H5BrClNO2S . It is used for pharmaceutical testing .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H5BrClNO2S.ClH/c7-6-1-5(2-9-3-6)4-12(8,10)11;/h1-3H,4H2;1H . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 306.99 . It is a powder and should be stored at temperatures below -10 degrees Celsius .Mechanism of Action
Safety and Hazards
This compound is classified as dangerous, with hazard statement H318 indicating that it causes serious eye damage . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), and washing thoroughly after handling (P264). If in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do so (P305+P351+P338). If eye irritation persists, seek medical advice/attention (P310) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-bromopyridin-3-yl)methanesulfonyl chloride hydrochloride involves the reaction of 5-bromopyridin-3-ylmethanol with methanesulfonyl chloride in the presence of a base, followed by treatment with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "5-bromopyridin-3-ylmethanol", "Methanesulfonyl chloride", "Base (e.g. triethylamine)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 5-bromopyridin-3-ylmethanol in a suitable solvent (e.g. dichloromethane)", "Step 2: Add a base (e.g. triethylamine) to the solution and stir for 10-15 minutes", "Step 3: Add methanesulfonyl chloride dropwise to the solution and stir for 2-3 hours at room temperature", "Step 4: Quench the reaction by adding water and stirring for 10-15 minutes", "Step 5: Extract the organic layer with a suitable solvent (e.g. ethyl acetate)", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product", "Step 7: Dissolve the crude product in a suitable solvent (e.g. ethanol)", "Step 8: Add hydrochloric acid to the solution and stir for 1-2 hours at room temperature", "Step 9: Filter the precipitated product and wash with a suitable solvent (e.g. ethanol)", "Step 10: Dry the product under vacuum to obtain (5-bromopyridin-3-yl)methanesulfonyl chloride hydrochloride" ] } | |
CAS RN |
2408969-88-8 |
Molecular Formula |
C6H6BrCl2NO2S |
Molecular Weight |
307 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
